
Introduction: A Pivotal Intermediate in
Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-Carbamoylcyclohexane-1-

carboxylic acid

CAS No.: 137307-65-4

Cat. No.: B3022085

Get Quote

1-Carbamoylcyclohexane-1-carboxylic acid, also known by its systematic synonym

cyclohexane-1,1-diacetic acid monoamide, is a crucial organic intermediate with the molecular

formula C₈H₁₃NO₃.[1] Its structure features a cyclohexane ring geminally substituted with both

a carboxylic acid group and a carboxamide group. This unique arrangement makes it a

valuable building block, most notably in the pharmaceutical industry as a direct precursor in the

synthesis of Gabapentin, an important anticonvulsant and analgesic drug.[2][3] The strategic

importance of this molecule necessitates robust, efficient, and scalable synthetic routes. This

guide provides a detailed technical overview of the core synthesis pathways, offering insights

into the mechanistic rationale, experimental protocols, and comparative analysis for

researchers and drug development professionals.

Chemical Identity and Properties:

CAS Number: 137307-65-4[1][4]

Molecular Weight: 171.19 g/mol [1]
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Physical Form: Solid[4]

Melting Point: 155 - 157 °C[4]

Retrosynthetic Analysis: Deconstructing the Target
Molecule
A retrosynthetic approach to 1-Carbamoylcyclohexane-1-carboxylic acid reveals two primary

disconnection strategies. The first approach cleaves the C-C bonds attached to the quaternary

center of the cyclohexane ring, pointing towards cyclohexanone as a logical starting material.

The second approach identifies the amide bond as a key disconnection point, suggesting a

synthesis from a dicarboxylic acid precursor like 1,1-cyclohexanediacetic acid or its anhydride.

These two strategies form the basis of the most prevalent industrial synthesis pathways.

Pathway 1: Cyclohexanone Route

Pathway 2: Diacid Route

1-Carbamoylcyclohexane-
1-carboxylic acid

Spiro-hydantoin
Intermediate

Hydrolysis

Lactim Intermediate
(from Cyanoacetic Acid)

Alkaline
Hydrolysis

1,1-Cyclohexanediacetic
Anhydride

Amidation

Cyclohexanone

Bucherer-Bergs
Reaction

Condensation &
Cyclization

1,1-Cyclohexanediacetic
Acid

Dehydration

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key371462921
https://www.sigmaaldrich.com/HK/zh/product/keyorganicsbionet/key371462921
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Retrosynthetic analysis of 1-Carbamoylcyclohexane-1-carboxylic acid.

Pathway I: Synthesis from Cyclohexanone
Cyclohexanone serves as a versatile and cost-effective starting material for constructing the

target molecule. The core strategy involves introducing both a nitrogen-containing group and a

carboxyl-equivalent group onto the carbonyl carbon.

The Bucherer-Bergs Pathway
This classic multicomponent reaction provides an efficient route to α,α-disubstituted amino

acids via a hydantoin intermediate.[5] The reaction involves the condensation of a ketone

(cyclohexanone) with potassium cyanide and ammonium carbonate.[5][6][7]

3.1.1. Mechanism and Rationale The Bucherer-Bergs reaction proceeds through several key

steps.[5] First, cyclohexanone reacts with cyanide to form a cyanohydrin. Concurrently,

ammonium carbonate provides both ammonia and carbon dioxide. The ammonia reacts with

the cyanohydrin to form an aminonitrile. This intermediate then reacts with carbon dioxide and

cyclizes intramolecularly to form a stable 5,5-disubstituted hydantoin (5,5-

pentamethylenehydantoin).[5] This hydantoin is not the final product but a crucial, isolable

intermediate. Subsequent hydrolysis of the hydantoin ring yields the desired N-carbamoyl

amino acid, which is 1-carbamoylcyclohexane-1-carboxylic acid.

Cyclohexanone Spiro-hydantoin
Intermediate

  (NH₄)₂CO₃, KCN
  H₂O/EtOH, Reflux   1-Carbamoylcyclohexane-

1-carboxylic acid

  Acid or Base
  Hydrolysis  
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Caption: The Bucherer-Bergs pathway to the target molecule.

3.1.2. Experimental Protocol: Hydantoin Formation

Reagents: Cyclohexanone, Potassium Cyanide (KCN), Ammonium Carbonate ((NH₄)₂CO₃),

Ethanol, Water.
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Procedure:

In a reaction vessel equipped for reflux, charge ammonium carbonate and water.

Add a solution of potassium cyanide in water. Caution: Cyanide is highly toxic.

To this mixture, add cyclohexanone, followed by ethanol. A typical molar ratio is 1:2:2 for

ketone:KCN:(NH₄)₂CO₃.[5]

Heat the mixture to reflux (typically 80-100°C) and maintain for several hours until the

reaction is complete, as monitored by TLC or HPLC.[5]

Cool the reaction mixture. The hydantoin product often precipitates.

Acidify the mixture with a strong acid (e.g., HCl) to precipitate any remaining product.[5]

Filter the solid, wash with cold water, and dry to yield the spiro-hydantoin intermediate.

3.1.3. Hydrolysis of the Hydantoin Intermediate The isolated hydantoin is then hydrolyzed

under acidic or basic conditions to open the ring and form the final product. Basic hydrolysis is

often preferred to selectively cleave one of the amide bonds.

The Cyanoacetic Acid Condensation Pathway
This pathway, often detailed in patent literature for industrial applications, utilizes a

Knoevenagel-type condensation between cyclohexanone and cyanoacetic acid.[8][9]

3.2.1. Mechanism and Rationale The reaction begins by preparing an alkaline solution of

cyanoacetic acid. Cyclohexanone is then added, leading to a condensation reaction. The

resulting intermediate undergoes a series of transformations, including hydrolysis and

decarboxylation, to form an intermediate lactim.[8] This lactim is then subjected to a final

alkaline hydrolysis step, which opens the ring to yield the target 1-carbamoylcyclohexane-1-
carboxylic acid (cyclohexanediacetic acid monoamide).[8][9] This method avoids some of the

more volatile and toxic reagents of the Bucherer-Bergs synthesis, offering potential advantages

in process safety and scalability.

3.2.2. Experimental Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://www.alfa-chemistry.com/resources/bucherer-bergs-reaction.html
https://patents.google.com/patent/CN112592289A/en
https://eureka.patsnap.com/patent-CN112592289A
https://patents.google.com/patent/CN112592289A/en
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://patents.google.com/patent/CN112592289A/en
https://eureka.patsnap.com/patent-CN112592289A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: Cyanoacetic acid, Sodium Hydroxide (or other alkali), Cyclohexanone, Strong

Acid (for workup).[8][9]

Procedure:

Prepare an aqueous alkali solution (e.g., sodium hydroxide) and cool to below 10°C.[9]

Add cyanoacetic acid to form the cyanoacetate salt solution.

Slowly add cyclohexanone dropwise while maintaining the temperature (e.g., at 15°C or

30°C depending on the specific patent).[8][9]

Stir the reaction for several hours (e.g., 8 hours) to complete the condensation and initial

cyclization reactions.[9]

Acidify the reaction mixture with a strong acid, which may lead to the formation and

precipitation of the intermediate lactim.

Isolate the intermediate and subject it to a second step of alkaline hydrolysis.

After the final hydrolysis, acidify the mixture to precipitate the crude product, which can be

purified by recrystallization.[8]

Pathway II: Synthesis from 1,1-Cyclohexanediacetic
Acid
This route is arguably the most direct and is prominently featured in the synthesis of

Gabapentin.[2] The target molecule is generated in a straightforward manner from 1,1-

cyclohexanediacetic acid anhydride.

The Anhydride Amidation Pathway
4.1.1. Rationale and Mechanism The logic of this pathway is highly efficient. 1,1-

Cyclohexanediacetic acid is first converted into its more reactive cyclic anhydride. This five-

membered ring anhydride is then susceptible to nucleophilic attack by ammonia. The ammonia

selectively attacks one of the carbonyl carbons, opening the ring to form the monoamide and a

carboxylate salt. A final acidic workup protonates the carboxylate, yielding the desired 1-
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carbamoylcyclohexane-1-carboxylic acid. This product is the immediate precursor for the

Hofmann rearrangement that produces Gabapentin.[2][3]

1,1-Cyclohexanediacetic
Acid

1,1-Cyclohexanediacetic
Anhydride

  Acetic Anhydride
  Reflux   1-Carbamoylcyclohexane-

1-carboxylic acid

  1. aq. NH₃, <30°C
  2. Acidification  
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Caption: The anhydride amidation pathway.

4.1.2. Experimental Protocol: Anhydride Formation & Amidation

Reagents: 1,1-Cyclohexanediacetic acid, Acetic Anhydride, Toluene (optional solvent),

Aqueous Ammonia.

Procedure (Part 1: Anhydride Formation):

Suspend 1,1-cyclohexanediacetic acid in a suitable solvent like toluene.[2]

Add acetic anhydride.

Heat the mixture to reflux to drive the dehydration reaction, often removing the acetic acid

byproduct via distillation.

Cool the reaction mixture to crystallize the 1,1-cyclohexanediacetic anhydride.

Filter and dry the anhydride product.[2]

Procedure (Part 2: Amidation):

Suspend the prepared anhydride in an aqueous solution of ammonia (e.g., 25-35%

concentration).[10]

Crucially, maintain the temperature below 30°C during the addition to control the

exothermic reaction and prevent side reactions.[2][10]

Stir the mixture until the reaction is complete.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Synthesis_of_Gabapentin_from_Cyclohexaneacetic_Acid.pdf
https://patents.google.com/patent/US20080103334A1/en
https://www.benchchem.com/product/b3022085/docs?utm_src=pdf-body-img#introduction-a-pivotal-intermediate-in-pharmaceutical-synthesis
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Synthesis_of_Gabapentin_from_Cyclohexaneacetic_Acid.pdf
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Synthesis_of_Gabapentin_from_Cyclohexaneacetic_Acid.pdf
https://www.quickcompany.in/patents/process-for-the-preparation-of-gabapentin
https://pdf.benchchem.com/165/Application_Notes_and_Protocols_for_the_Synthesis_of_Gabapentin_from_Cyclohexaneacetic_Acid.pdf
https://www.quickcompany.in/patents/process-for-the-preparation-of-gabapentin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidify the reaction mixture with an acid like HCl to precipitate the final product, 1-
carbamoylcyclohexane-1-carboxylic acid.[2]

Filter, wash, and dry the pure product.

Comparative Analysis of Synthesis Pathways
The choice of synthesis pathway depends on factors such as the availability of starting

materials, required scale, safety infrastructure (especially concerning cyanides), and the

desired purity of the final product.

Parameter
Bucherer-Bergs

Pathway

Cyanoacetic Acid

Pathway

Anhydride Amidation

Pathway

Starting Material Cyclohexanone
Cyclohexanone,

Cyanoacetic Acid

1,1-

Cyclohexanediacetic

Acid

Key Reagents
KCN/NaCN,

(NH₄)₂CO₃

NaOH, Cyanoacetic

Acid

Acetic Anhydride,

Ammonia

Primary Hazard
High (Acutely toxic

cyanide salts)

Moderate (Corrosive

bases/acids)

Moderate

(Anhydrides,

Ammonia)

Number of Steps

2 (Hydantoin

formation +

Hydrolysis)

2+

(Condensation/cycliza

tion + Hydrolysis)

2 (Anhydride

formation +

Amidation)

Scalability

Industrial use, but

requires stringent

cyanide handling

Well-suited for

industrial scale[8][9]

Excellent, commonly

used in pharma[2][3]

Key Advantage

Uses simple,

inexpensive starting

materials.

Avoids highly toxic

cyanide reagents.

High-yielding, direct

route to a key pharma

intermediate.

Key Disadvantage

High toxicity and

waste treatment

concerns.

Multi-step process

with intermediate

isolations.

Requires a more

advanced starting

material.
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Conclusion
The synthesis of 1-carbamoylcyclohexane-1-carboxylic acid can be effectively achieved

through several distinct pathways, each with its own set of advantages and challenges. The

Bucherer-Bergs reaction offers a classic route from the simple precursor cyclohexanone but

carries significant safety burdens associated with the use of cyanide. The cyanoacetic acid

condensation method presents a viable, potentially safer alternative from the same starting

material, which has been optimized for industrial production. For applications where the

ultimate goal is the synthesis of Gabapentin, the anhydride amidation pathway stands out as

the most direct and efficient method, converting a readily prepared diacid anhydride into the

target monoamide in high yield. The selection of the optimal route will ultimately be guided by a

careful consideration of scale, safety, cost, and the specific strategic goals of the research or

manufacturing campaign.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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